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Compound of Interest

5-(2-Aminoethyl)thiazol-2-amine
Compound Name:

dihydrochloride
CAS No.: 105774-05-8
Cat. No.: B172021

Get Quote

Abstract & Introduction

Amthamine dihydrochloride (2-amino-5-(2-aminoethyl)-4-methylthiazole dihydrochloride) is a
potent and highly selective histamine H2 receptor agonist. While the dihydrobromide salt is the
most common commercial preparation, the dihydrochloride form is utilized in specific
electrochemical and physiological applications where bromide ions may interfere.

Proper storage is critical for this compound. Like many amine-based hydrochloride salts,
Amthamine dihydrochloride is susceptible to hygroscopic degradation and oxidation. This guide
provides a rigorous, field-proven protocol for the long-term preservation of Amthamine
dihydrochloride, ensuring experimental reproducibility and data integrity.

Physicochemical Profile

Understanding the physical properties of the compound is the first step in establishing a robust
storage protocol.
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Property Specification Notes

2-amino-5-(2-aminoethyl)-4-

Chemical Name Amthamine dihydrochloride ]
methylthiazole 2HCI
Distinct from Dihydrobromide
CAS Number 142437-67-0
(CAS 142457-00-9)
Molecular Weight ~230.16 g/mol Base MW: 157.24 + 2(HCI)
) White to off-white crystalline )
Physical State id Hygroscopic
soli

High polarity due to ionic

Solubility Water (>100 mM), DMSO
character
Hydrochloride salts are
Hygroscopicity High generally more hygroscopic
than hydrobromides
] o Protect from direct UV/Ambient
Light Sensitivity Moderate

light

Core Storage Protocol (Powder)
The "Cold-Dark-Dry" Triad

The stability of Amthamine dihydrochloride relies on three non-negotiable pillars: Temperature,
Humidity, and Light Control.

o Temperature (-20°C): Store the lyophilized powder at -20°C. This temperature significantly
slows kinetic degradation pathways, such as oxidation of the amine groups or hydrolysis of
the thiazole ring.

» Desiccation (Critical): Hydrochloride salts act as moisture sponges. Hydrolysis is the primary
degradation mechanism. The vial must be stored inside a secondary container (e.g., a
sealed jar) containing active desiccant (silica gel or Drierite).

o Light Protection: Store in amber vials or wrap clear vials in aluminum foil to prevent photo-
oxidation.
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Workflow: From Arrival to Long-Term Storage

The following Graphviz diagram illustrates the decision logic for handling incoming shipments.

Shipment Arrival
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Visual Inspection
(White Crystalline Solid?)

Immediate Use?
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with Desiccant (Still Sealed)

Prevents Condensation

Store at -20°C Weigh Required Amount
(Protect from Light) (Low Humidity Environment)

Reconstitute
(Water/DMSO)

Aliguot & Flash Freeze
(-80°C)

Click to download full resolution via product page

Figure 1: Decision matrix for handling Amthamine Dihydrochloride upon receipt to ensure
maximum stability.
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Reconstitution & Solution Stability

Warning: Aqueous solutions of Amthamine dihydrochloride are significantly less stable than the

solid powder.

Solvent Selection

o Water: Highly soluble (up to 100 mM). Ideal for immediate biological assays.

 DMSO: Soluble. Preferred for preparing high-concentration stock solutions (e.g., 10-50 mM)
intended for freezing.

The "Single-Use" Rule

Never store working dilutions (e.g., 10 uM) at 4°C for more than 24 hours.

o Stock Solutions: Prepare high-concentration stocks (e.g., 10 mM). Aliquot into single-use
volumes (e.g., 20-50 pL) to avoid freeze-thaw cycles.

» Storage of Stocks: Store aliquots at -80°C. Stable for up to 6 months.

e Thawing: Thaw only once. Discard any unused portion of the aliquot.

Reconstitution Protocol

o Equilibration: Allow the product vial to warm to Room Temperature (RT) inside the desiccator
before opening. Why? Opening a cold vial condenses atmospheric moisture onto the
hygroscopic powder, ruining the remaining stock.

e Solvent Addition: Add sterile water or anhydrous DMSO.
» Vortexing: Vortex briefly to ensure complete dissolution.
 Aliquot: Immediately dispense into low-binding microcentrifuge tubes.

o Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath before placing in
-80°C.
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Mechanism of Action & Context

Understanding the biological pathway helps in designing validation assays to check if your
stored compound is still active. Amthamine is a selective H2 agonist.[1][2][3][4][5]

Amthamine Activates

(Agonist)

H2 Receptor
(GPCR)

Synthesizes CcAMP PKA Gastric Acid Secretion /
rate_ (Second Messenger) Activation Cardiac Chronotropy

Click to download full resolution via product page

Figure 2: H2 Receptor Signaling Pathway activated by Amthamine.[5][6] Loss of biological
activity (e.qg., failure to increase cAMP) indicates compound degradation.

Troubleshooting & Quality Control

If experimental results are inconsistent, verify the compound integrity.

Observation Potential Cause Remediation

] ] Discard. The molecular weight
_ . Moisture absorption _
Powder is clumped/sticky o is no longer accurate due to
(Hygroscopicity) i
water weight.

. ) o Discard. Compound has
Yellow discoloration Oxidation

degraded.
L . ) Hydrolysis or Freeze-Thaw Prepare fresh stock. Ensure
oW potency in assa
P Y Y damage -80°C storage for solutions.

) Vortex. If persistent, sonicate
o ) ] Saturation or low temp ] _
Precipitate in solution briefly. Ensure concentration

insolubility 100 MM
< mM.

Safety & Handling (MSDS Highlights)
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Signal Word: Warning.

Hazards: Irritant to eyes, respiratory system, and skin.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to
prevent inhalation of dust.

First Aid: In case of contact, wash with copious amounts of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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